4-(Carbamoylmethoxy)-3-fluorobenzenesulphonyl chloride

• IUPAC Name: 4-(2-amino-2-oxoethoxy)-3-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C8H7ClFNO4S/c9-16(13,14)5-1-2-7(6(10)3-5)15-4-8(11)12/h1-3H,4H2,(H2,11,12)
• InChI Key: TULRFPAZSRXJLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)F)OCC(=O)N
• Molecular Formula: C8H7ClFNO4S
• Molecular Weight: 267.66 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves techniques such as nucleophilic substitution reactions or coupling reactions. The exact method would depend on the specific structure of the compound and the starting materials available.

Chemical Reactions Analysis

The reactivity of a compound like this could be influenced by the presence of the sulfonyl chloride, carbamoyl, and fluorobenzene groups. These groups might undergo various chemical reactions, such as substitution reactions or addition-elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and reactivity with common chemical reagents.

Scientific Research Applications

Chemical Synthesis and Application in Research

Compounds like "4-(Carbamoylmethoxy)-3-fluorobenzenesulphonyl chloride" are often key intermediates in the synthesis of more complex molecules. Their applications can range from the development of pharmaceuticals to materials science. For instance, the presence of functional groups such as carbamoylmethoxy and fluorobenzenesulphonyl chloride suggests reactivity that could be pivotal in creating compounds with specific biological or chemical properties.

Environmental Fate and Behavior

Research on similar compounds, such as parabens and their behavior in aquatic environments, highlights the environmental aspect of chemical research. For example, studies on parabens, which share some functional similarities with the compound , show their widespread presence and persistence in water bodies due to their use in various products (Haman et al., 2015). This type of research is crucial for understanding the environmental impact of chemical compounds and for developing strategies to mitigate any negative effects.

Novel Synthesis Methods

The development of novel synthesis methods for fluorinated compounds is a significant area of research. For instance, the practical synthesis of 2-fluoro-4-bromobiphenyl, a compound with relevance to the pharmaceutical industry, demonstrates the ongoing efforts to improve the efficiency and sustainability of chemical syntheses (Qiu et al., 2009). Such research not only advances the field of organic chemistry but also contributes to the development of new drugs and materials.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and reactivity.

Future Directions

The future directions for research on a compound like this could involve exploring new synthetic routes, investigating its reactivity under different conditions, or studying its potential applications in areas such as medicine or materials science.